Cas no 233233-71-1 (GenBank AI689636 (9CI))

• Product name: GenBank AI689636 (9CI)
• CAS No: 233233-71-1
• MF: C₂₃H₃₀O₄
• MW: 370.481907367706
• CID: 245336
• PubChem ID: 45357917

GenBank AI689636 (9CI) Chemical and Physical Properties

Names and Identifiers

• GenBank AI689636 (9CI)
• [(13S,17R)-17-acetyl-6,13-dimethyl-3-oxo-1,2,8,9,10,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl] acetate
• estra-4,6<wbr>
• LogP
• NOMEGESTR<wbr>
• [(13S, 17R)-17-acetyl-6, 13-dimethyl-3-oxo-1, 2, 8, 9, 10, 11, 12, 14, 15, 16-decahydrocyclopenta[a]phenanthren-17-yl] acetate
• AKOS015962821
• 233233-71-1
• NOMEGESTROL ACETATE:17alpha-Acetoxy-6alpha-methyl-19-Nor-Pregn-4,6-dien-3,20-dione
• DTXSID80670008
• (8xi,9xi,10xi,14xi)-6-Methyl-3,20-dioxo-19-norpregna-4,6-dien-17-yl acetate
• AC-18863
• Nomegestrol (acetate)
• HMS3371C08

• Inchi： InChI=1S/C23H30O4/c1-13-11-20-18(17-6-5-16(26)12-19(13)17)7-9-22(4)21(20)8-10-23(22,14(2)24)27-15(3)25/h11-12,17-18,20-21H,5-10H2,1-4H3
• InChI Key： IIVBFTNIGYRNQY-UHFFFAOYSA-N
• SMILES： O=C1CCC2C3CCC4(C(CCC4C3C=C(C)C2=C1)(OC(=O)C)C(=O)C)C

Computed Properties

• Exact Mass: 370.2145
• Monoisotopic Mass: 370.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 60.4A^2

Experimental Properties

• Density: 1.16g/cm3
• Boiling Point: 507.3ºC at 760 mmHg
• Flash Point: 219.9ºC
• Refractive Index: 1.554
• PSA: 60.44
• LogP: 4.18520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives